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Compound of Interest

Compound Name: Pyridinium acetate

Cat. No.: B1580452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for pyridinium acetate (CAS: 5153-63-9). The information is compiled

and synthesized from various Safety Data Sheets (SDS) to provide a consolidated reference

for laboratory and drug development settings. Note that some discrepancies in physical and

hazard data exist between suppliers; this guide presents a summary of the available

information.

Chemical and Physical Properties
Pyridinium acetate is an organic compound formed from the reaction of pyridine and acetic

acid.[1] It is typically a white crystalline solid, though it may also be encountered as a liquid.[2]

Its hygroscopic nature means it can absorb moisture from the air.[2] The compound is soluble

in water and polar organic solvents.[2]

Table 1: Physical and Chemical Properties of Pyridinium Acetate
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Property Value Source(s)

Molecular Formula C₇H₉NO₂ [3][4][5]

Molecular Weight 139.15 g/mol [4][6]

Appearance White crystalline solid or liquid [2]

Melting Point 61 °C or 183-184 °C [6][7]

Boiling Point 115.3 °C at 760 mmHg [7][8]

Flash Point 20 °C [7][8]

Solubility
Soluble in water and polar

organic solvents
[2]

Note: Discrepancies in melting point data have been reported by different suppliers.

Hazard Identification and GHS Classification
There is conflicting information regarding the GHS classification of pyridinium acetate. Some

sources indicate it is a skin, eye, and respiratory irritant, while others state that no data is

available for classification.[9][10] Therefore, it is prudent to handle this chemical with care,

assuming it may possess these hazards.

Table 2: GHS Hazard Information for Pyridinium Acetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chemicalbook.com/msds/pyridinium-acetate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Pyridinium-acetate
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DDR5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Pyridinium-acetate
https://www.biosynth.com/p/FP45140/5153-63-9-pyridinium-acetate
https://cymitquimica.com/cas/5153-63-9/
https://www.biosynth.com/p/FP45140/5153-63-9-pyridinium-acetate
https://www.echemi.com/produce/pr25030444687-pyridinium-acetate.html
https://www.echemi.com/produce/pr25030444687-pyridinium-acetate.html
https://www.chemnet.com/cas/en/5153-63-9/pyridinium-acetate.html
https://www.echemi.com/produce/pr25030444687-pyridinium-acetate.html
https://www.chemnet.com/cas/en/5153-63-9/pyridinium-acetate.html
https://cymitquimica.com/cas/5153-63-9/
https://www.benchchem.com/product/b1580452?utm_src=pdf-body
https://aksci.com/sds/W6362_SDS.pdf
https://m.molbase.com/moldata/73776.html
https://www.benchchem.com/product/b1580452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[5][9]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[5][9]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause

respiratory irritation
[5][9]

Signal Word: Warning[9]

Hazard Pictograms:

Handling and Storage Precautions
Proper handling and storage procedures are crucial to minimize risk when working with

pyridinium acetate.

Handling:

Handle in a well-ventilated place.[7]

Wear suitable protective clothing, including gloves and eye/face protection.[7][9]

Avoid contact with skin and eyes.[5][7][9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9]

Wash hands thoroughly after handling.[9]

Do not eat, drink, or smoke when using this product.[9]
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Use non-sparking tools.[7]

Prevent fire caused by electrostatic discharge.[7]

Storage:

Store in a tightly closed container.[9]

Store in a dry, cool, and well-ventilated place.[7][9]

Keep away from incompatible materials and sources of ignition.[9]

First-Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention.

Table 3: First-Aid Measures for Pyridinium Acetate
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Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Consult a

doctor immediately.

[3][5]

Skin Contact

Immediately remove any

contaminated clothing. Wash

off with soap and plenty of

water. Consult a physician.

[5][9]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[5][9]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[5]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions:

Wear appropriate personal protective equipment (PPE), including respiratory protection,

gloves, and safety glasses.[3][5]

Avoid dust formation.[3][5]

Ensure adequate ventilation.[3][5]
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Evacuate personnel to safe areas.[5]

Remove all sources of ignition.[3]

Environmental Precautions:

Prevent product from entering drains.[5][9]

Methods for Cleaning Up:

Use a dust-pan and shovel to sweep up the material and place it in a suitable, closed

container for disposal.[5]

Avoid creating dust.[5]

Experimental Protocols
While specific experimental protocols involving pyridinium acetate are diverse and

application-dependent, the following general safety protocols should be integrated into any

procedure involving this chemical.

General Laboratory Safety Protocol for Handling Pyridinium Acetate:

Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment

specific to the planned procedure, considering the quantities of pyridinium acetate to be

used, potential for aerosol generation, and reaction conditions.

Engineering Controls: All work with solid pyridinium acetate or concentrated solutions

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves

for integrity before each use.
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Body Protection: A lab coat must be worn. For larger quantities, consider a chemical-

resistant apron.

Weighing and Dispensing:

Weigh solid pyridinium acetate in a fume hood or on a balance with a draft shield.

Use a spatula for transfers to minimize dust generation.

When preparing solutions, slowly add the solid to the solvent to control dissolution and

prevent splashing.

Reaction Setup:

Ensure all glassware is free of cracks and defects.

Set up reactions in a secondary container to contain any potential spills.

Waste Disposal:

Dispose of pyridinium acetate waste in a clearly labeled, sealed container.

Follow all institutional and local regulations for chemical waste disposal.

Decontamination:

Wipe down all work surfaces with an appropriate cleaning agent after use.

Wash hands thoroughly with soap and water after handling the chemical and before

leaving the laboratory.

Visualizations
The following diagrams illustrate key safety workflows and concepts relevant to handling

pyridinium acetate.
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Chemical Spill Response Workflow

Spill Occurs
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No
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Clean Up Spill
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Complete Spill Report

Contact Emergency Services
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Caption: Workflow for responding to a chemical spill.
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Hierarchy of Hazard Controls

Elimination
(Physically remove the hazard)
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Most Effective
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Personal Protective Equipment
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Caption: The hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pyridinium Acetate: A Comprehensive Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580452#pyridinium-acetate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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